Cas no 106426-63-5 (1,2,4,5-Benzenetetracarboxylic Dianhydride-d2)

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 is a deuterated derivative of benzenetetracarboxylic dianhydride, offering enhanced stability and specificity for NMR spectroscopy applications. Its deuterium labeling facilitates improved signal-to-noise ratios and accurate structural analysis. The product's precise molecular structure supports sensitive and selective reactions in organic synthesis, making it a valuable tool for research in medicinal chemistry and material science.
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 structure
106426-63-5 structure
Product Name:1,2,4,5-Benzenetetracarboxylic Dianhydride-d2
CAS No:106426-63-5
MF:C10H2O6
MW:220.131606578827
CID:133567
PubChem ID:16212985
Update Time:2025-07-24

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Chemical and Physical Properties

Names and Identifiers

    • 1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone-4,8-d2(9CI)
    • 1,2,4,5-BENZENETETRACARBOXYLIC DIANHYDRIDE-D2
    • (2H2)-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
    • PYROMELLITIC DIANHYDRIDE-D2
    • 1 2 4 5-BENZENE-D2-TETRACARBOXYLIC DIANHYDRIDE
    • 1,2,4,5-BENZENE-D2-TETRACARBOXYLIC DIANH YDRIDE, 98 ATOM % D
    • DTXSID10583758
    • 4,8-dideuteriofuro[3,4-f][2]benzofuran-1,3,5,7-tetrone
    • J-001589
    • 1,2,4,5-Benzenetetracarboxylic dianhydride-d2, 98 atom % D, 98% (CP)
    • 106426-63-5
    • SCHEMBL13687183
    • D99084
    • AKOS015908629
    • (~2~H_2_)-1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
    • 1,2,4,5-Benzenetetracarboxylic Dianhydride-d2
    • Inchi: 1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H/i1D,2D
    • InChI Key: ANSXAPJVJOKRDJ-QDNHWIQGSA-N
    • SMILES: O1C(C2C([2H])=C3C(=O)OC(C3=C([2H])C=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 222.01014
  • Monoisotopic Mass: 219.99769127g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • Density: 1.902
  • Melting Point: 283-286 °C(lit.)
  • Boiling Point: 398.6°C at 760 mmHg
  • Flash Point: 183.5°C
  • Refractive Index: 1.708
  • PSA: 86.74
  • LogP: -0.50460

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-36/37
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Pricemore >>

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